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Compound of Interest

2-chloro-N-ethyl-N-
Compound Name:

phenylacetamide
CAS No.: 39086-61-8

Cat. No.: B1593822

Get Quote

\ J

-Chloroacetamides

Executive Summary & Immediate Action

2-chloro-N-ethyl-N-phenylacetamide belongs to the

-chloroacetamide class of chemicals.[1] It is a potent alkylating agent (electrophile) and a likely
skin sensitizer.[1]

CRITICAL DISPOSAL DIRECTIVE:
* NEVER dispose of this compound down the drain.[1]

o NEVER mix with non-halogenated solvents (e.g., Acetone, Methanol) if your facility
segregates waste streams; this compound renders the entire container "Halogenated."[1]

« PRIMARY WASTE STREAM:Halogenated Organic Waste (High BTU Incineration).[1]

Hazard Profile & Mechanistic Justification
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To handle this chemical safely, you must understand why it is hazardous.[1]
e The Warhead (The Chlorine): The chlorine atom at the

-position (adjacent to the carbonyl) activates the carbon, making it highly susceptible to
nucleophilic attack (

reaction).[1]

» Biological Target: In biological systems, DNA bases and protein residues (specifically
cysteine thiols and lysine amines) act as nucleophiles.[1] This compound will permanently
alkylate these biomolecules, leading to cytotoxicity and sensitization.[1]

e Environmental Impact: As a halogenated organic, it resists biodegradation and can be toxic
to aquatic life.[1]

Property Value/Description

Chemical Class -Chloroacetamide / Chloroacetanilide

Reactivity Electrophilic Alkylating Agent

] Skin Sensitization / Irritant / Potential
Primary Hazard

Carcinogen

Flash Point C (typically, dependent on solvent)

Not P/U listed by name; classify as DOO1 (if in

Waste Code (RCRA
( ) flammable solvent) and Toxic (Halogenated).[1]

Personal Protective Equipment (PPE) Matrix

This compound can penetrate standard nitrile gloves over time.[1] A "Self-Validating" safety
system requires double-gloving with a visual breakthrough indicator.[1]
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Protection Zone

Required Equipment

Rationale

Ocular

Chemical Splash Goggles

Prevent corneal alkylation.[1]
Safety glasses are insufficient

for liquid handling.[1]

Dermal (Hands)

Double Nitrile (min 5 mil outer)
OR Silver Shield/Laminate

Chloroacetamides permeate
thin nitrile.[1] Double gloving
provides a "time buffer” for

removal.[1]

Respiratory

Fume Hood (Face Velocity
>100 fpm)

Inhalation of aerosols causes

respiratory sensitization.[1]

Body

Lab Coat (Buttoned) +

Chemical Apron

Protects street clothes from

splashes during waste transfer.

[1]

Disposal Workflow & Decision Tree

The following protocol defines the segregation logic. This system prevents cross-contamination

of cheaper "non-halogenated" waste streams with this expensive-to-dispose halogenated

compound.[1]
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Waste Generation:
2-chloro-N-ethyl-N-phenylacetamide

Determine Physical State

Solid Waste
(Gloves, Silica, Filter Paper)

Liquid Waste
(Mother Liquor/Reaction Mix)

Sharps
(Needles/Syringes)

Does it contain
Halogenated Solvents?

Double Bag (Clear) Hard-Walled Sharps Bin

ALWAYS (Due to Chloro-group) Label: 'Toxic Solid' (Do NOT Recap)

Stream A:
HALOGENATED ORGANIC

High Temp Incineration

Final Disposal:
Commercial Incinerator

Click to download full resolution via product page
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Figure 1: Decision tree for segregating 2-chloro-N-ethyl-N-phenylacetamide waste. Note that
the presence of the chlorine atom automatically classifies liquid mixtures as "Halogenated."[1]

Detailed Disposal Protocols
Scenario A: Liquid Waste (Reaction Mixtures & Mother Liquors)

Principle: The chlorine atom makes this waste "Halogenated" regardless of the solvent used.[1]

o Select Container: Use a chemically resistant High-Density Polyethylene (HDPE) or Glass
container.[1] Amber glass is preferred if the compound is light-sensitive (common for
aromatic amines).[1]

e Labeling: Apply a hazardous waste label immediately.[1]

o Constituents: Write "Halogenated Solvent Waste" AND list "2-chloro-N-ethyl-N-
phenylacetamide (< X%)".[1]

o Hazard Checkboxes: Check "Toxic" and "Irritant”.[1]

o Transfer: Use a funnel. Do not fill >90% capacity to allow for thermal expansion.[1]

Closure: Cap tightly. Secondary containment (tray) is mandatory during storage.[1]

Scenario B: Solid Waste (Contaminated Silica, Gloves, Wipes)

Principle: Prevent leaching of the alkylating agent into the lab trash.[1]

e Primary Containment: Place contaminated silica gel (from columns) or heavily soiled wipes
into a clear, sealable plastic bag (Ziploc type).[1]

o Secondary Containment: Place the sealed bag into the laboratory's dedicated "Solid
Hazardous Waste" drum/box.

o Labeling: Ensure the exterior drum is labeled "Debris contaminated with Toxic Organics."[1]

Scenario C: Spill Cleanup & Chemical Deactivation (Quenching)

Expert Insight: While incineration is best for bulk waste, you may need to chemically deactivate
a spill or clean glassware.[1] We utilize a nucleophile to destroy the electrophilic "warhead."[1]
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The "Thiosulfate Quench" Protocol:
e Preparation: Prepare a solution of 10% Sodium Thiosulfate (

) in water.

o Application:

o For Glassware: Soak contaminated glassware in this solution for 24 hours.[1] The
thiosulfate anion (

) attacks the

-carbon, displacing the chloride and rendering the molecule water-soluble and non-
alkylating.[1]

o For Spills: Cover the spill with absorbent pads.[1] Soak the pads with the thiosulfate
solution.[1] Let sit for 15 minutes before collection.

o Disposal: The resulting mixture is less toxic but should still be disposed of as chemical waste
(Aqueous Waste with Trace Organics) to maintain compliance.[1]

Regulatory Compliance (RCRA)

In the United States, this compound is not specifically listed on the EPA "P" or "U" lists.[1]
However, the generator is responsible for determining characteristics.[1]

o Characteristic of Toxicity: If the waste stream contains significant concentrations, it is treated
as toxic.[1]

o Characteristic of Ignitability (D001): If the compound is dissolved in a solvent with a
flashpoint

C (e.g., Ethyl Acetate, Hexanes), the entire mixture carries the D001 code.[1]

o Halogenated Solvents (F-List): If mixed with Methylene Chloride or Chloroform, apply FO02
codes.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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